![molecular formula C9H9Cl B3043467 3-Chloro-2-methylstyrene CAS No. 87427-16-5](/img/structure/B3043467.png)
3-Chloro-2-methylstyrene
Overview
Description
3-Chloro-2-methylstyrene is a derivative of styrene, which is an organic compound with the formula C6H5CH=CH2 . Styrene is a colorless liquid that evaporates easily and has a sweet smell . Although 3-Chloro-2-methylstyrene itself is not widely discussed, its close relatives such as α-Methylstyrene and 4-Methylstyrene are well-known .
Synthesis Analysis
The synthesis of 3-Chloro-2-methylstyrene might be similar to its relatives. For instance, α-Methylstyrene can be produced by dehydrogenation of cumene . A synthetic method of 3-chloro-2-methylaniline, which might be related, involves dissolving polysulfide in water, stirring, adding ammonium salts, heating, controlling the temperature to be 30-105 DEG C, adding dropwisely 6-chloro-2-nitrotoluene to perform a reaction .Molecular Structure Analysis
The molecular structure of 3-Chloro-2-methylstyrene would be similar to that of styrene, with an additional chlorine atom and a methyl group. The exact structure could be determined using various techniques such as X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involving 3-Chloro-2-methylstyrene would likely be similar to those of other styrene derivatives. For example, styrene can undergo polymerization to form polystyrene . The reaction rate and mechanism would depend on various factors such as temperature and the presence of catalysts .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-2-methylstyrene would be influenced by its molecular structure. For example, the presence of the chlorine atom might increase its reactivity compared to styrene . The exact properties could be determined using various techniques such as spectroscopy .Mechanism of Action
Future Directions
properties
IUPAC Name |
1-chloro-3-ethenyl-2-methylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl/c1-3-8-5-4-6-9(10)7(8)2/h3-6H,1H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQPOVBPQYZKVSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)C=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-methylstyrene |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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